tert-Butyl ((2S,4S,5S)-5-(2-(2,6-dimethylphenoxy)acetamido)-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate

• IUPAC Name: tert-butyl N-[(2S,4S,5S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• InChI: InChI=1S/C33H42N2O5/c1-23-13-12-14-24(2)31(23)39-22-30(37)35-28(20-26-17-10-7-11-18-26)29(36)21-27(19-25-15-8-6-9-16-25)34-32(38)40-33(3,4)5/h6-18,27-29,36H,19-22H2,1-5H3,(H,34,38)(H,35,37)/t27-,28-,29-/m0/s1
• InChI Key: QYYDVAZZRBOAFD-AWCRTANDSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)OC(C)(C)C)O
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N[C@@H](CC2=CC=CC=C2)[C@H](C[C@H](CC3=CC=CC=C3)NC(=O)OC(C)(C)C)O
• Molecular Formula: C33H42N2O5
• DSSTOX Substance ID: DTXSID60661939
• Molecular Weight: 546.7 g/mol
• CAS RN: 192725-45-4

Description

Tert-Butyl ((2S,4S,5S)-5-(2-(2,6-dimethylphenoxy)acetamido)-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate, also known as Tert-Butyl ((2S,4S,5S)-5-(2-(2,6-dimethylphenoxy)acetamido)-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate, is a useful research compound. Its molecular formula is C33H42N2O5 and its molecular weight is 546.708. The purity is usually 95%.
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Scientific Research Applications

• The compound is an example of an all-cis trisubstituted pyrrolidin-2-one, useful in stereochemistry studies (Weber et al., 1995).

• It serves as an important intermediate in synthesizing biologically active compounds like omisertinib (AZD9291), with a focus on optimizing synthesis methods (Zhao et al., 2017).

• The compound is involved in the synthesis of oxazolidinones and as a chiral auxiliary, contributing to advancements in organic synthesis (Brenner et al., 2003).

• It has been utilized in the synthesis of new members of isostructural families of compounds, demonstrating its versatility in creating diverse molecular structures (Baillargeon et al., 2017).

• Its derivatives have been used in Diels‐Alder reactions, indicating its role in complex organic reactions (Padwa et al., 2003).

• It has applications in studying the antioxidant activities of phenols and catechols, contributing to our understanding of chemical reactivity and stability (Barclay et al., 1999).

• The compound is a crucial intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, important in nucleic acid chemistry (Ober et al., 2004).

• It is used in the synthesis of enantiopure hydroxypipecolate derivatives, showcasing its role in producing chiral compounds (Chaloin et al., 2008).

• The compound has been used in the preparation of new antioxidants with higher molecular weights, demonstrating its application in materials science, particularly in enhancing polymer stability (Pan et al., 1998).